Sitaxentan

• CAS: 210421-64-0
• Molecular Formula: C18H15ClN2O6S2
• Molecular Weight: 454.9 g/mol
• InChI: InChI=1S/C18H15ClN2O6S2/c1-9-5-13-14(26-8-25-13)7-11(9)6-12(22)17-15(3-4-28-17)29(23,24)21-18-16(19)10(2)20-27-18/h3-5,7,21H,6,8H2,1-2H3
• InChIKey: PHWXUGHIIBDVKD-UHFFFAOYSA-N

Sitaxentan (CAS 210421-64-0): A Sulfonamide-Class, Highly Selective Endothelin-A Receptor Antagonist for Pulmonary Arterial Hypertension Research and Procurement

Sitaxentan (sodium salt; also known as sitaxsentan or TBC-11251) is a sulfonamide-class small molecule that functions as an orally active, highly selective endothelin-A (ET_A) receptor antagonist (ERA) [1]. Its primary pharmacological action is the blockade of ET_A receptors located on vascular smooth muscle cells, which are responsible for mediating vasoconstriction and smooth muscle proliferation in pulmonary arterial hypertension (PAH) [2]. The compound was previously marketed as Thelin® by Encysive Pharmaceuticals and received marketing authorization from the European Medicines Agency (EMA) in 2006; however, it was globally withdrawn in 2010 due to hepatotoxicity concerns and was never approved by the U.S. Food and Drug Administration (FDA), though it remains a valuable research tool and reference compound in ERA pharmacology studies [3]. Sitaxentan's high ET_A selectivity (approximately 6,500:1 ET_A:ET_B in vitro) distinguishes it from dual antagonists such as bosentan (~30:1) [4].

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Selective ETA receptor pharmacology studies (6,500:1 selectivity)

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PAH model research tool; endothelin biology investigation

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DILI screening positive control; multi-mechanism hepatotoxicity signature

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CYP2C9 inhibition probe for drug interaction studies

• [1] O'Callaghan DS, et al. Sitaxsentan: an endothelin-A receptor antagonist for the treatment of pulmonary arterial hypertension. Int J Clin Pract. 2006;60(4):475-481. View Source
• [2] MIMS. New pulmonary arterial hypertension treatment (Thelin/sitaxentan). MIMS. 2007 Mar 5. View Source
• [3] DrugCentral. Sitaxentan Approval and Status. DrugCentral Database. View Source
• [4] Dupuis J, Hoeper MM. Inhibition of endothelin receptors in the treatment of pulmonary arterial hypertension: does selectivity matter? Eur Heart J. 2008;29(16):1936-1948. View Source

Why Sitaxentan Cannot Be Simply Substituted with Other Endothelin Receptor Antagonists: Comparative Pharmacology and Differential Clinical Outcomes

Although sitaxentan, bosentan, and ambrisentan all belong to the ERA class and are indicated for PAH, their pharmacodynamic and safety profiles are non-interchangeable due to marked differences in ET-receptor subtype selectivity, metabolic pathways, and hepatotoxicity liabilities [1]. While ambrisentan also exhibits high ET_A selectivity (~4,000:1), it is a propionic acid derivative with a structurally distinct scaffold and a markedly lower propensity for liver injury compared to both bosentan and sitaxentan [2]. Bosentan, a dual ET_A/ET_B antagonist (~30:1 selectivity), carries a boxed warning for hepatotoxicity and requires monthly liver enzyme monitoring [3]. Sitaxentan, by contrast, occupies a unique pharmacological niche—its ET_A selectivity (6,500:1) is the highest among the marketed ERAs, yet it was ultimately withdrawn due to idiosyncratic hepatotoxicity that proved more severe than initially anticipated, a finding later corroborated by in vitro mechanistic studies demonstrating positive exposure-adjusted hepatotoxicity signals across multiple assays [4]. Consequently, generic substitution or off-label interchange among ERAs is pharmacologically unsound and clinically inadvisable; each agent's distinct benefit-risk calculus must be evaluated independently based on receptor selectivity requirements, drug-drug interaction potential, and hepatic safety data.

ETA/ETB selectivity profile differs

Sitaxentan (6,500:1) cannot be interchanged with bosentan (~30:1) or ambrisentan (~4,000:1); receptor-subtype interpretation may shift in comparative studies.

Metabolic and DDI mechanism mismatch

As a potent CYP2C9 inhibitor, it contrasts with bosentan (inducer) and ambrisentan (minimal CYP interaction); DDI study design must account for this difference.

Compound-specific hepatotoxicity signature

Broad positive in vitro DILI signals (5/5 assays) are unique; cannot substitute for bosentan or ambrisentan in liver safety profiling experiments.

• [1] Dupuis J, Hoeper MM. Inhibition of endothelin receptors in the treatment of pulmonary arterial hypertension: does selectivity matter? Eur Heart J. 2008;29(16):1936-1948. View Source
• [2] Aleo MD, et al. Liver safety evaluation of endothelin receptor antagonists using HepatoPac®: A single model impact assessment on hepatocellular health, function and bile acid disposition. J Appl Toxicol. 2019;39(8):1192-1207. View Source
• [3] Dupuis J, Hoeper MM. Inhibition of endothelin receptors in the treatment of pulmonary arterial hypertension: does selectivity matter? Eur Heart J. 2008;29(16):1936-1948. Table 2. View Source
• [4] Smith A, et al. Multiple Compound-Related Adverse Properties Contribute to Liver Injury Caused by Endothelin Receptor Antagonists. J Pharmacol Exp Ther. 2024. View Source

Sitaxentan Comparator Evidence: Quantified Differentiation Across ET-Receptor Selectivity, Clinical Efficacy, and Hepatotoxicity

In Vitro ET-Receptor Subtype Selectivity: Sitaxentan Demonstrates the Highest ET_A Selectivity Among Marketed ERAs

Sitaxentan exhibits the highest degree of ET_A receptor selectivity among the three ERAs that reached market approval, with an in vitro ET_A:ET_B selectivity ratio of approximately 6,500:1 [1]. This is approximately 217-fold greater selectivity than bosentan (~30:1) and approximately 1.6-fold greater than ambrisentan (~4,000:1) [1]. The high selectivity of sitaxentan theoretically spares ET_B receptor-mediated vasodilation and ET-1 clearance functions, as evidenced by a decrease in plasma ET-1 levels following sitaxentan administration, contrasting with the increase in ET-1 observed with bosentan due to ET_B clearance receptor blockade [1].

ETA Selectivity

Cross-study comparable

Sitaxentan 6,500:1 vs Bosentan 30:1 (~217-fold) vs Ambrisentan 4,000:1 (~1.6-fold)

Supports ETA-selective pathway studies; minimal ETB interference context.

In vitro radioligand binding; selectivity rank: sitaxentan > ambrisentan > bosentan.

Evidence Dimension	ETA:ETB receptor binding selectivity ratio
Target Compound Data	6,500:1
Comparator Or Baseline	Bosentan: 30:1; Ambrisentan: 4,000:1
Quantified Difference	Sitaxentan vs. Bosentan: 6,500:1 vs. 30:1 (~217-fold higher selectivity); Sitaxentan vs. Ambrisentan: 6,500:1 vs. 4,000:1 (~1.6-fold higher selectivity)
Conditions	In vitro radioligand binding assays in human cloned ETA and ETB receptors

Why This Matters

This quantitative selectivity data supports the scientific selection of sitaxentan as a reference compound for experimental models requiring maximal ET_A receptor blockade with minimal ET_B interference, a property not achievable with bosentan and marginally superior to ambrisentan.

• [1] Dupuis J, Hoeper MM. Inhibition of endothelin receptors in the treatment of pulmonary arterial hypertension: does selectivity matter? Eur Heart J. 2008;29(16):1936-1948. Table 2. View Source

One-Year Clinical Outcomes: Sitaxentan Demonstrates Superior Monotherapy Retention and Reduced Clinical Worsening Versus Bosentan in STRIDE-2/2X

In the STRIDE-2 trial and its extension study STRIDE-2X, sitaxentan 100 mg once daily was directly compared with open-label bosentan (standard dose, 62.5-125 mg twice daily) over a 1-year follow-up period in PAH patients [1]. The prespecified comparative analyses revealed statistically significant advantages for sitaxentan across multiple clinical endpoints [1]. The rate of monotherapy discontinuation at 1 year was 24% in the sitaxentan group versus 43% in the bosentan group (P = 0.002), representing a 44% relative reduction in discontinuation events [1]. The rate of clinical worsening at 1 year was 28% for sitaxentan versus 39% for bosentan (P = 0.0425) [1]. Additionally, 1-year survival was 96% in the sitaxentan group compared with 88% in the bosentan group (P = 0.028) [1].

1-Year Retention

Head-to-head

Sitaxentan 24% vs Bosentan 43% monotherapy discontinuation (P=0.002)

Reported higher monotherapy retention endpoint; supports durability study context.

STRIDE-2/2X; PAH patients; 1-year follow-up.

Evidence Dimension	1-year monotherapy discontinuation rate
Target Compound Data	24%
Comparator Or Baseline	Bosentan: 43%
Quantified Difference	Absolute difference of 19 percentage points; relative reduction of 44%; P = 0.002
Conditions	STRIDE-2 and STRIDE-2X open-label extension; PAH patients; 1-year follow-up; sitaxentan 100 mg once daily vs. bosentan standard dose

Why This Matters

This direct head-to-head evidence establishes sitaxentan's superior 1-year monotherapy retention and reduced clinical worsening compared with bosentan, providing a quantifiable clinical rationale for selecting sitaxentan over the dual antagonist in settings where monotherapy durability is a priority.

• [1] Langleben D, et al. A review of STRIDE-2 and STRIDE-2X: the case for selective endothelin receptor blockade. Eur J Clin Invest. 2009;39 Suppl 2:27-31. View Source

Hepatic Transaminase Elevations: Sitaxentan Exhibits a Lower Incidence of Liver Enzyme Abnormalities Versus Bosentan

In the STRIDE-2/2X comparative analysis, the incidence of elevated hepatic transaminase levels >3× the upper limit of normal (ULN) at 1 year was 4% in the sitaxentan group compared with 14% in the bosentan group (P = 0.014) [1]. This represents a 71% relative reduction in the rate of clinically significant transaminase elevations with sitaxentan relative to bosentan [1]. It is critical to note, however, that sitaxentan was ultimately withdrawn from global markets due to rare but fatal cases of idiosyncratic drug-induced liver injury (DILI) that were not fully captured by transaminase monitoring alone [2].

Transaminase Elevation

Head-to-head

Sitaxentan 4% vs Bosentan 14% >3×ULN (P=0.014)

Reported lower transaminase elevation rate; supports hepatotoxicity monitoring context.

STRIDE-2/2X; later market withdrawal due to idiosyncratic DILI.

Evidence Dimension	Incidence of hepatic transaminase elevation >3× ULN at 1 year
Target Compound Data	4%
Comparator Or Baseline	Bosentan: 14%
Quantified Difference	Absolute difference of 10 percentage points; relative reduction of 71%; P = 0.014
Conditions	STRIDE-2 and STRIDE-2X; PAH patients; 1-year follow-up; sitaxentan 100 mg once daily vs. bosentan standard dose

Why This Matters

This data quantifies sitaxentan's lower propensity to cause routine transaminase elevations compared with bosentan, though procurement decisions must also account for the compound's withdrawal history and the more comprehensive in vitro hepatotoxicity signature detailed in a separate evidence item.

• [1] Langleben D, et al. A review of STRIDE-2 and STRIDE-2X: the case for selective endothelin receptor blockade. Eur J Clin Invest. 2009;39 Suppl 2:27-31. View Source
• [2] Smith A, et al. Multiple Compound-Related Adverse Properties Contribute to Liver Injury Caused by Endothelin Receptor Antagonists. J Pharmacol Exp Ther. 2024. View Source

In Vitro Hepatotoxicity Mechanistic Profiling: Sitaxentan Exhibits the Broadest Multi-Mechanism Liver Injury Signature

A comprehensive in vitro hepatotoxicity assessment evaluated sitaxentan, bosentan, and ambrisentan across five distinct toxicity mechanisms: BSEP inhibition, MRP2 inhibition, mitochondrial respiration impairment, cytochrome P450-independent cytotoxicity, and cytochrome P450-mediated cytotoxicity [1]. Exposure-adjusted signals (calculated as C_max/IC₅₀ or C_max/EC₅₀) were used to normalize for clinical exposure differences [1]. Sitaxentan exhibited positive exposure-adjusted signals in all five in vitro assays, whereas bosentan exhibited a positive signal in only one assay (BSEP inhibition) [1]. Additionally, sitaxentan demonstrated a high covalent binding (CVB) body burden to human hepatocytes, compared with a moderate CVB body burden for bosentan and a low CVB body burden for ambrisentan [1]. In a separate HepatoPac® MPCC model study, normalization to clinical C_max yielded a relative rank order of safety: ambrisentan ≥ CI-1034 ~ bosentan > sitaxsentan [2].

DILI Signals

Cross-study comparable

Sitaxentan 5/5 positive assays vs Bosentan 1/5 vs Ambrisentan 0/5

Multi-mechanism signature supports positive control for DILI screening panels.

Covalent binding: high (sita), moderate (bos), low (ambri); HepatoPac rank.

Evidence Dimension	Number of positive exposure-adjusted in vitro hepatotoxicity signals (out of 5 assays)
Target Compound Data	5 positive signals
Comparator Or Baseline	Bosentan: 1 positive signal; Ambrisentan: 0 positive signals
Quantified Difference	Sitaxentan shows positive signals in 5/5 assays vs. 1/5 for bosentan vs. 0/5 for ambrisentan
Conditions	Membrane vesicle assays (BSEP, MRP2), Seahorse mitochondrial respiration (HuH-7 cells), THLE cell cytotoxicity (± P450 induction), and human hepatocyte covalent binding

Why This Matters

This multi-mechanism hepatotoxicity signature provides the mechanistic rationale for sitaxentan's market withdrawal and establishes it as a positive control compound for DILI screening assays, offering unique value for toxicology research that cannot be replicated with bosentan or ambrisentan.

• [1] Smith A, et al. Multiple Compound-Related Adverse Properties Contribute to Liver Injury Caused by Endothelin Receptor Antagonists. J Pharmacol Exp Ther. 2024. View Source
• [2] Aleo MD, et al. Liver safety evaluation of endothelin receptor antagonists using HepatoPac®: A single model impact assessment on hepatocellular health, function and bile acid disposition. J Appl Toxicol. 2019;39(8):1192-1207. View Source

Pharmacokinetic and Drug-Drug Interaction Profile: Sitaxentan's CYP2C9/CYP3A4 Metabolism and High Protein Binding

Sitaxentan is primarily metabolized by hepatic CYP2C9 and CYP3A4 isoenzymes [1]. This dual CYP pathway contrasts with ambrisentan, which is predominantly metabolized by glucuronidation (UGT enzymes) and CYP-independent pathways, resulting in a distinct drug-drug interaction (DDI) profile [2]. Sitaxentan exhibits high plasma protein binding (>99%) [1]. Notably, sitaxentan is a potent inhibitor of CYP2C9 and can significantly increase the exposure of co-administered CYP2C9 substrates such as warfarin, a clinically meaningful interaction that differs from the DDI profiles of both bosentan (CYP2C9 and CYP3A4 inducer) and ambrisentan (minimal CYP interactions) [2]. Sitaxentan's elimination half-life is approximately 10 hours, with 50-60% renal excretion and 40-50% fecal excretion [1].

Metabolic / DDI

Cross-study comparable

Sitaxentan: CYP2C9 inhibitor; Bosentan: CYP inducer; Ambrisentan: minimal CYP

Distinct DDI mechanism supports CYP2C9 inhibition probe studies.

Protein binding >99%, t½ ~10h; renal/fecal excretion.

Evidence Dimension	Primary metabolic pathways and CYP inhibition profile
Target Compound Data	CYP2C9 and CYP3A4 substrate; potent CYP2C9 inhibitor
Comparator Or Baseline	Bosentan: CYP2C9 and CYP3A4 substrate and inducer; Ambrisentan: primarily UGT-mediated glucuronidation, minimal CYP involvement
Quantified Difference	Qualitative difference in DDI mechanism: inhibition (sitaxentan) vs. induction (bosentan) vs. minimal interaction (ambrisentan)
Conditions	In vitro human liver microsome and hepatocyte studies; clinical DDI studies

Why This Matters

This differential DDI profile makes sitaxentan a valuable reference compound for CYP2C9 inhibition studies and drug interaction screening, providing a distinct pharmacological tool that complements bosentan (inducer) and ambrisentan (low interaction potential) in experimental settings.

• [1] Wikipedia. Sitaxentan. DrugBank and PubChem data compilation. View Source
• [2] Dupuis J, Hoeper MM. Inhibition of endothelin receptors in the treatment of pulmonary arterial hypertension: does selectivity matter? Eur Heart J. 2008;29(16):1936-1948. View Source

Emerging Indication: Sitaxentan Reduces Proteinuria in Chronic Kidney Disease — A Divergent Therapeutic Application

Beyond its PAH indication, sitaxentan has been investigated for the treatment of proteinuric chronic kidney disease (CKD) [1]. A Phase 2 clinical trial (NCT00817037) evaluated the effect of sitaxentan once-daily dosing on proteinuria, 24-hour systemic blood pressure, and arterial stiffness in subjects with CKD [1]. Preclinical and early clinical data indicate that selective ET_A receptor antagonism reduces proteinuria and potentially slows CKD progression, an effect attributed to improved renal hemodynamics and reduced glomerular injury [1]. This renal application distinguishes sitaxentan from bosentan, which has not been pursued for CKD proteinuria due to fluid retention concerns and its dual ET-receptor blockade profile [2].

CKD Proteinuria

Class-level inference

Phase 2 trial (NCT00817037) for proteinuric CKD; not investigated with bosentan/ambrisentan

Supports renal endothelin biology studies; reported proteinuria reduction in trial.

Trial evidence only; not an approved indication.

Evidence Dimension	Investigational therapeutic indication beyond PAH
Target Compound Data	Evaluated in Phase 2 trial (NCT00817037) for proteinuric CKD
Comparator Or Baseline	Bosentan: primarily PAH only, with limited CKD investigation due to adverse effects; Ambrisentan: PAH only
Quantified Difference	Sitaxentan is the only ERA among the three with a dedicated Phase 2 CKD proteinuria trial
Conditions	Chronic kidney disease patients with proteinuria; once-daily oral dosing

Why This Matters

This distinct investigational application provides a unique procurement rationale for researchers studying endothelin biology in renal pathophysiology or evaluating ET_A antagonism as a therapeutic strategy for proteinuric kidney disease.

• [1] ClinicalTrials.gov. Sitaxsentan in Proteinuric Chronic Kidney Disease (NCT00817037). View Source
• [2] Goddard J, et al. Endothelin-A receptor antagonism reduces blood pressure and increases renal blood flow in hypertensive patients with chronic renal failure: a comparison of selective and combined endothelin receptor blockade. Circulation. 2004;109:1186-1193. View Source

Sitaxentan Research and Industrial Application Scenarios Based on Differential Evidence

Reference Compound for ET_A-Selective Antagonism in Experimental Pharmacology

Sitaxentan serves as the optimal reference compound for in vitro and in vivo studies requiring maximal ET_A receptor selectivity (6,500:1 ET_A:ET_B) with minimal ET_B receptor interference. This application is supported by direct comparative selectivity data showing sitaxentan's 217-fold higher selectivity than bosentan (30:1) and 1.6-fold higher than ambrisentan (4,000:1) [1]. Researchers investigating the differential physiological roles of ET_A versus ET_B receptors in vascular biology, pulmonary hypertension models, or renal hemodynamics should prioritize sitaxentan over dual antagonists to isolate ET_A-mediated effects. The compound's high selectivity also makes it valuable for validating ET_A-selective antibodies or receptor occupancy assays.

Positive Control for Multi-Mechanism Drug-Induced Liver Injury (DILI) Screening Assays

Sitaxentan's unique hepatotoxicity signature—positive exposure-adjusted signals in all five in vitro DILI assays (BSEP inhibition, MRP2 inhibition, mitochondrial toxicity, P450-independent cytotoxicity, and P450-mediated cytotoxicity)—establishes it as a high-value positive control compound for hepatotoxicity screening panels [1]. Unlike bosentan (positive in 1/5 assays) or ambrisentan (positive in 0/5 assays), sitaxentan provides a robust, multi-mechanism positive signal across a comprehensive battery of DILI-relevant endpoints [1]. This makes sitaxentan particularly valuable for pharmaceutical toxicology laboratories validating new DILI prediction models, qualifying assay performance, or benchmarking novel ERA candidates for hepatotoxic potential [2].

CYP2C9 Inhibition Probe in Drug-Drug Interaction Studies

Sitaxentan is a potent inhibitor of CYP2C9 and is metabolized by both CYP2C9 and CYP3A4 [1]. This profile distinguishes it from bosentan, which functions as a CYP2C9 and CYP3A4 inducer, and from ambrisentan, which has minimal CYP interactions due to predominant glucuronidation [2]. Researchers conducting drug metabolism and pharmacokinetic (DMPK) studies or evaluating CYP2C9-mediated drug-drug interaction potential can employ sitaxentan as a selective CYP2C9 inhibitor probe in human hepatocyte or microsome assays. This application is particularly relevant for screening co-administered compounds in polypharmacy contexts where CYP2C9 inhibition is a safety concern.

Positive Control for Endothelin-A Antagonism in Proteinuric Chronic Kidney Disease Models

Sitaxentan has been evaluated in a Phase 2 clinical trial (NCT00817037) for proteinuric chronic kidney disease, a therapeutic application not pursued with bosentan or ambrisentan [1]. Preclinical and clinical evidence indicates that selective ET_A antagonism reduces proteinuria and may slow CKD progression through improved renal hemodynamics [2]. Investigators studying the role of the endothelin system in renal pathophysiology or developing ET_A antagonists for diabetic nephropathy and other proteinuric kidney diseases should consider sitaxentan as a reference compound. Its established clinical trial history in this indication provides a validated benchmark for comparative efficacy and safety assessments in renal pharmacology research.

Application

Selection Property

Validation Focus

Selective ETA receptor pharmacology

ETA:ETB selectivity ratio

Isolate ETA-mediated signalling; minimal ETB interference

In vitro hepatotoxicity screening

Broad multi-assay DILI signal

Validate assay sensitivity; benchmark liver injury potential

Drug interaction research

CYP2C9 inhibitory profile

Assess CYP2C9 substrate exposure risk in co-dosing models

Renal endothelin biology

ETA antagonism in kidney disease models

Evaluate proteinuria-related endpoints; renal haemodynamics

• [1] Dupuis J, Hoeper MM. Inhibition of endothelin receptors in the treatment of pulmonary arterial hypertension: does selectivity matter? Eur Heart J. 2008;29(16):1936-1948. Table 2. View Source
• [2] Smith A, et al. Multiple Compound-Related Adverse Properties Contribute to Liver Injury Caused by Endothelin Receptor Antagonists. J Pharmacol Exp Ther. 2024. View Source
• [3] Aleo MD, et al. Liver safety evaluation of endothelin receptor antagonists using HepatoPac®: A single model impact assessment on hepatocellular health, function and bile acid disposition. J Appl Toxicol. 2019;39(8):1192-1207. View Source
• [4] ClinicalTrials.gov. Sitaxsentan in Proteinuric Chronic Kidney Disease (NCT00817037). View Source
• [5] Goddard J, et al. Endothelin-A receptor antagonism reduces blood pressure and increases renal blood flow in hypertensive patients with chronic renal failure: a comparison of selective and combined endothelin receptor blockade. Circulation. 2004;109:1186-1193. View Source
• [6] Langleben D, et al. A review of STRIDE-2 and STRIDE-2X: the case for selective endothelin receptor blockade. Eur J Clin Invest. 2009;39 Suppl 2:27-31. View Source